Cas no 1327385-34-1 ([(3-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate)

• Product Name: [(3-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate
• CAS No: 1327385-34-1
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5324619
• Update Time: 2025-07-14

[(3-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(m-tolylamino)ethyl 2-(4-ethoxyphenyl)acetate
• [2-(3-methylanilino)-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
• STL194395
• 2-[(3-methylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate
• [(3-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate

• Inchi： 1S/C19H21NO4/c1-3-23-17-9-7-15(8-10-17)12-19(22)24-13-18(21)20-16-6-4-5-14(2)11-16/h4-11H,3,12-13H2,1-2H3,(H,20,21)
• InChI Key： RLUBGMMNKXPPCN-UHFFFAOYSA-N
• SMILES： O(CC(NC1=CC=CC(C)=C1)=O)C(CC1C=CC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 404
• XLogP3: 3.3
• Topological Polar Surface Area: 64.599

Additional information on [(3-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate

Professional Introduction to [(3-methylphenyl)carbamoyl)methyl 2-(4-ethoxyphenyl)acetate and CAS No. 1327385-34-1

[(3-methylphenyl)carbamoyl)methyl 2-(4-ethoxyphenyl)acetate], identified by the chemical compound code CAS No. 1327385-34-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex aromatic structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both carbamoyl and ester functionalities within its molecular framework suggests potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting various biological pathways.

The molecular structure of [(3-methylphenyl)carbamoyl)methyl 2-(4-ethoxyphenyl)acetate consists of a benzene ring substituted with a methyl group at the 3-position and another benzene ring linked through an ethoxy group at the 4-position. This arrangement creates a bifunctional platform that can be further modified to achieve specific pharmacological properties. The carbamoyl moiety, attached to a methyl group, provides a site for further derivatization, while the ester group offers flexibility in designing molecules with enhanced solubility or metabolic stability.

In recent years, there has been growing interest in the development of pharmaceutical intermediates that incorporate advanced structural motifs to improve drug efficacy and reduce side effects. The compound CAS No. 1327385-34-1 fits well within this trend, as its design allows for modifications that can fine-tune its interactions with biological targets. For instance, the ethoxy group at the para position on one benzene ring can be exploited to enhance binding affinity or metabolic clearance, making it an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of [(3-methylphenyl)carbamoyl)methyl 2-(4-ethoxyphenyl)acetate is its potential application in the synthesis of neurological agents. The aromatic system and the presence of electron-withdrawing groups like the carbamoyl moiety suggest that this compound may interact with neurotransmitter receptors or enzymes involved in neural signaling pathways. Preliminary studies have indicated that derivatives of this structure could exhibit properties relevant to conditions such as depression, anxiety, and neurodegenerative disorders. These findings are particularly intriguing given the increasing demand for innovative treatments in neurological medicine.

The synthetic pathways for [(3-methylphenyl)carbamoyl)methyl 2-(4-ethoxyphenyl)acetate have been optimized to ensure high yield and purity, making it a practical choice for industrial-scale production. Advanced catalytic methods and green chemistry principles have been employed to minimize waste and energy consumption during synthesis. This aligns with the broader industry shift toward sustainable practices in pharmaceutical manufacturing, where efficiency and environmental responsibility are paramount.

Furthermore, the compound's structural features make it an excellent candidate for prodrug development. By leveraging its versatile chemical properties, researchers can design prodrugs that release active therapeutic agents in vivo under specific physiological conditions. This approach not only enhances drug delivery but also improves patient compliance by reducing dosing frequency and minimizing adverse effects.

Recent advancements in computational chemistry have also highlighted the potential of [(3-methylphenyl)carbamoyl)methyl 2-(4-ethoxyphenyl)acetate as a hit compound for virtual screening campaigns. High-throughput virtual screening (HTVS) has enabled rapid evaluation of large libraries of compounds against biological targets, identifying promising candidates for further experimental validation. The structural complexity and functional diversity of this molecule make it a valuable asset in such screening efforts, potentially leading to the discovery of novel lead compounds with therapeutic potential.

The pharmacokinetic profile of derivatives derived from CAS No. 1327385-34-1 is another area of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their clinical efficacy and safety. Preliminary pharmacokinetic studies suggest that modifications to the ester and carbamoyl groups can significantly influence metabolic clearance rates, offering opportunities to tailor drug properties for specific therapeutic applications.

In conclusion, [(3-methylphenyl)carbamoyl)methyl 2-(4-ethoxyphenyl)acetate (CAS No. 1327385-34-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and functional groups provide a versatile platform for developing novel therapeutic agents with applications ranging from neurological disorders to other areas requiring advanced molecular interventions. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.